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Compound of Interest

Compound Name: 2-Morpholinobenzaldehyde

Cat. No.: B119794 Get Quote

Essential Safety and Handling Guide for 2-
Morpholinobenzaldehyde
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2-Morpholinobenzaldehyde, including detailed operational and disposal plans.

Chemical Identifier:

Name: 2-Morpholinobenzaldehyde

CAS Number: 58028-76-5

Molecular Formula: C₁₁H₁₃NO₂

Hazard Identification and Safety Precautions
Based on available safety data for 2-Morpholinobenzaldehyde and structurally similar

compounds, it should be handled as a hazardous substance. It is classified as an irritant and

may be harmful to aquatic organisms[1]. Precautionary statements advise avoiding contact with

skin and eyes[1]. Related morpholine and benzaldehyde compounds exhibit a range of hazards

including skin corrosion/burns, serious eye damage, and potential for respiratory irritation[2][3].

Therefore, a cautious approach to handling is essential.
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General Safety Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood[3][4].

Avoid inhalation of dust, vapor, mist, or gas[2][5].

Prevent contact with skin, eyes, and clothing[1][2].

Do not eat, drink, or smoke in areas where the chemical is handled[4][5].

Wash hands thoroughly after handling[5][6].

Keep the container tightly closed when not in use[5][7].

Store in a cool, dry, and well-ventilated place away from incompatible materials[2][5].

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Morpholinobenzaldehyde.
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Body Part PPE Item Specification/Standard

Hands Chemical-resistant gloves

Nitrile or Butyl rubber gloves

are recommended. Butyl

gloves may offer superior

protection against aldehydes.

Always inspect gloves for

integrity before use and

replace immediately if

contaminated[8][9].

Eyes/Face Safety Goggles or Face Shield

Wear tightly fitting safety

goggles with side-shields

(conforming to EN 166 or

NIOSH standards). A face

shield should be worn over

safety goggles when there is a

risk of splashing[2][8][10].

Body Laboratory Coat

A chemical-resistant or flame-

retardant lab coat should be

worn. Ensure it is fully

buttoned to cover as much

skin as possible[8][10][11].

Respiratory Respirator (if required)

Use a NIOSH-approved

respirator with an organic

vapor cartridge if working

outside a fume hood or if

ventilation is inadequate[3][8]

[10].

Feet Closed-toe Shoes

Wear shoes that fully cover the

feet, constructed of a material

that is impervious to

chemicals[8][11].

Operational Plan: Step-by-Step Handling Procedure
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1. Preparation:

Read and understand the Safety Data Sheet (SDS) for 2-Morpholinobenzaldehyde and
any other chemicals being used.
Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.
Verify that an eyewash station and safety shower are accessible and operational[2].
Assemble all necessary equipment and reagents.
Put on all required personal protective equipment as detailed in the table above.

2. Handling and Use:

Conduct all manipulations of 2-Morpholinobenzaldehyde within a certified chemical fume
hood to minimize inhalation exposure[2].
When transferring the chemical, do so carefully to avoid splashing or creating dust.
Keep containers of 2-Morpholinobenzaldehyde closed when not in active use.
If the chemical comes into contact with your gloves, remove them immediately, wash your
hands, and put on a new pair.

3. In Case of a Spill:

Evacuate the immediate area and alert colleagues.
If the spill is large or you are not trained to handle it, contact your institution's Environmental
Health and Safety (EHS) department.
For small spills, and if it is safe to do so, use an inert, non-combustible absorbent material
like vermiculite or sand to contain the spill[3].
Collect the absorbed material and any contaminated items into a designated hazardous
waste container[3].
Decontaminate the spill area with an appropriate solvent, followed by soap and water. All
cleanup materials must be disposed of as hazardous waste[3].

Disposal Plan
1. Waste Segregation:

Dispose of 2-Morpholinobenzaldehyde and any materials contaminated with it (e.g.,
gloves, absorbent pads, empty containers) as hazardous waste.
Do not mix this waste with other waste streams unless explicitly permitted by your
institution's EHS office[3].
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2. Waste Container Labeling:

Use a designated, properly sealed, and compatible container for hazardous waste.
Clearly label the container with "Hazardous Waste," the full chemical name "2-
Morpholinobenzaldehyde," and any associated hazard symbols (e.g., "Irritant," "Harmful to
Aquatic Life")[3].

3. Storage and Collection:

Store the hazardous waste container in a designated, well-ventilated, and secure area.
Arrange for waste collection through your institution's EHS department in accordance with
their procedures[3].

Experimental Workflow for Safe Handling of 2-
Morpholinobenzaldehyde
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Caption: Workflow for the safe handling of 2-Morpholinobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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